Cas no 120277-70-5 (3-(bromomethyl)quinoline)

3-(Bromomethyl)quinoline is a versatile brominated quinoline derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its reactive bromomethyl group facilitates efficient functionalization, making it valuable for constructing complex heterocyclic frameworks. The compound exhibits good stability under standard handling conditions, ensuring reliable performance in nucleophilic substitution and cross-coupling reactions. Its quinoline backbone offers inherent electronic properties, enhancing utility in materials science and medicinal chemistry applications. Careful purification ensures high purity, minimizing side reactions in sensitive transformations. Suitable for controlled alkylation or as a precursor for catalysts and ligands, 3-(bromomethyl)quinoline is a practical choice for researchers requiring precise molecular modifications.

3-(bromomethyl)quinoline structure

Product Name:3-(bromomethyl)quinoline

CAS No:120277-70-5

MF:C₁₀H₈BrN

MW:222.081221580505

MDL:MFCD11109968

CID:105177

PubChem ID:23510331

Update Time:2025-06-25

3-(bromomethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- Quinoline,3-(bromomethyl)-
- 3-(bromomethyl)Quinoline
- 3-(bromomethyl)-quinoline
- 3-BROMO METHYL QUINOLINE
- D88103
- DTXSID30634635
- XWWZTYWUMVMFNF-UHFFFAOYSA-N
- SCHEMBL844164
- EN300-205253
- SB71823
- 3-BROMOMETHYLQUINOLINE
- Quinoline, 3-(bromomethyl)-
- AKOS025149594
- 120277-70-5
- quinolin-3-ylmethylbromide
- 3-(bromomethyl)quinoline
- MDL： MFCD11109968
- Inchi： 1S/C10H8BrN/c11-6-8-5-9-3-1-2-4-10(9)12-7-8/h1-5,7H,6H2
- InChI Key： XWWZTYWUMVMFNF-UHFFFAOYSA-N
- SMILES： BrCC1=CN=C2C=CC=CC2=C1

Computed Properties

Exact Mass: 220.98404
Monoisotopic Mass: 220.98401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

3-(bromomethyl)quinoline Pricemore >>

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Chemenu	CM229851-1g	3-(Bromomethyl)quinoline	120277-70-5	97%	1g	$424	2022-09-04
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TRC	B846998-10mg	3-(Bromomethyl)quinoline	120277-70-5		10mg	$ 50.00	2022-06-06
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Enamine	EN300-205253-0.05g	3-(bromomethyl)quinoline	120277-70-5		0.05g	$660.0	2023-09-16
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Enamine	EN300-205253-0.25g	3-(bromomethyl)quinoline	120277-70-5		0.25g	$723.0	2023-09-16
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